Cas no 166591-62-4 (5-(3-methylphenyl)thiophene-2-carboxylic Acid)

5-(3-methylphenyl)thiophene-2-carboxylic Acid structure
166591-62-4 structure
Product Name:5-(3-methylphenyl)thiophene-2-carboxylic Acid
CAS No:166591-62-4
MF:C12H10O2S
MW:218.271602153778
CID:1347139
PubChem ID:10536803
Update Time:2025-04-20

5-(3-methylphenyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methylphenyl)thiophene-2-carboxylic acid
    • BB 0223530
    • 5-(3-Methylphenyl)-2-thiophenecarboxylic acid
    • AB1008178
    • SureCN5842337
    • AKOS BAR-1231
    • RWYDBBASVZAWFT-UHFFFAOYSA-N
    • SCHEMBL5842337
    • 166591-62-4
    • AKOS004118797
    • DTXSID30441427
    • Z382787434
    • 5-(3-methylphenyl)thiophene-2-carboxylic Acid
    • Inchi: 1S/C12H10O2S/c1-8-3-2-4-9(7-8)10-5-6-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: RWYDBBASVZAWFT-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 218.0402
  • Monoisotopic Mass: 218.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3
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